2-[2,4-Bis(trifluoromethyl)imidazo[1,2-a]1,8-naphthyridin-8-yl]-1,3,4-oxadiazole

• CAS No.: 691868-88-9
• Product Name: 2-[2,4-Bis(trifluoromethyl)imidazo[1,2-a]1,8-naphthyridin-8-yl]-1,3,4-oxadiazole
• Molecular Formula: C14H5F6N5O
• Molecular Weight: 373.21 g/mol
• IUPAC Name: 2-[2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridin-8-yl]-1,3,4-oxadiazole
• Standard InChI: InChI=1S/C14H5F6N5O/c15-13(16,17)7-3-9(14(18,19)20)23-11-6(7)1-2-10-22-8(4-25(10)11)12-24-21-5-26-12/h1-5H
• Standard InChIKey: GRHYZVJEXKTJOS-UHFFFAOYSA-N
• SMILES: C1=CC2=NC(=CN2C3=C1C(=CC(=N3)C(F)(F)F)C(F)(F)F)C4=NN=CO4
• Canonical SMILES: C1=CC2=NC(=CN2C3=C1C(=CC(=N3)C(F)(F)F)C(F)(F)F)C4=NN=CO4
• Appearance: Solid powder
• Description: RO8191 is an activator of JAK/STAT that induces IFN-like signals.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(2,4-bis(trifluoromethyl)imidazo(1,2-a)(1,8)naphthyridin-8-yl)-1,3,4-oxadiazole; CDM-3008; RO8191
• Reference: 1: Wang H, Wang S, Cheng L, Chen L, Wang Y, Qing J, Huang S, Wang Y, Lei X, Wu Y, Ma Z, Zhang L, Tang Y. Discovery of Imidazo[1,2-α][1,8]naphthyridine Derivatives as Potential HCV Entry Inhibitor. ACS Med Chem Lett. 2015 Jul 27;6(9):977-81. doi: 10.1021/acsmedchemlett.5b00159. eCollection 2015 Sep 10. PubMed PMID: 26396683; PubMed Central PMCID: PMC4569878.; 2: Huang S, Qing J, Wang S, Wang H, Zhang L, Tang Y. Design and synthesis of imidazo[1,2-α][1,8]naphthyridine derivatives as anti-HCV agents via direct C-H arylation. Org Biomol Chem. 2014 Apr 21;12(15):2344-8. doi: 10.1039/c3ob42525h. PubMed PMID: 24595428.
• PubChem Compound: 2768133
• Last Modified: Nov 11 2021